Cas no 116797-51-4 (DL-Cysteine Hydrochloride)

• Product Name: DL-Cysteine Hydrochloride
• CAS No: 116797-51-4
• MF: C₃H₁₀ClNO₃S
• MW: 175.634398937225
• MDL: MFCD00151030
• CID: 91464
• PubChem ID: 12219647
• Update Time: 2025-04-18

DL-Cysteine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• DL-Cysteine Hydrochloride Monohydrate
• Cysteinehydrochloride
• H-DL-CYS-OH.HCL.H2O (DL-CYSTEINE HCL MONOHYDRATE)
• H-DL-Cys-OH·HCl Monohydrate
• <small>DL<
• small>-Cysteine Hydrochloride Monohydrate
• H-DL-CYS-OH HCL H2O
• DL-CYSTEINE HCL HYDRATE
• DL-CYSTEINE HCL MONOHYDRATE
• DL-Cysteine Hydrochloride DL-CYSTEIN HYDROCHLORIDE HYDRATE
• DL-CYSTEINE HYDROCHLORIDE HYDRATE
• DL-Cysteinehydrochloride1-hydrate
• DL-Cysteine monohydrate hydrochloride
• 2-Amino-3-mercaptopropanoic acid hydrochloride hydrate
• DL-Cystein hydrochloride hydrate
• DL-Cys HCl H2O
• 2-amino-3-mercaptopropanoic acid hydrate hydrochloride
• 2-azanyl-3-sulfanyl-propanoic acid hydrate hydrochloride
• DL-CysteineHClH
• PubChem12372
• DL-Cysteine.HCl.H2O
• C3H10ClNO3S
• FT-0655926
• AS-13540
• NS00087294
• 2-amino-3-sulfanylpropanoic acid;hydrate;hydrochloride
• FD21267
• SCHEMBL43389
• SY061564
• A858650
• 3-AMINO-3-(2,5-DIMETHYL-4-METHOXY-PHENYL)-PROPIONICACID
• AKOS015855411
• Cysteine, hydrochloride, hydrate (1:1:1)
• A845669
• QIJRTFXNRTXDIP-UHFFFAOYSA-N
• cysteine hy-drochloride monohydrate
• HY-W141778
• DL-Cysteine inverted exclamation mark currencyHCl inverted exclamation mark currencyH2O
• SY113793
• Q-201024
• FT-0627750
• FT-0642850
• EN300-30056
• Z966690626
• 2-amino-3-sulfanylpropanoic acid hydrate hydrochloride
• DL-Cys hydrochloride hydrate
• DIPROTINA
• A836897
• 2-Amino-3-mercaptopropanoic acid hydrochloride xhydrate
• D,L-cysteine hydrochloride monohydrate
• C-9680
• 2-amino-3-sulfanyl-propanoic acid hydrate hydrochloride;L-Cysteine Hydrochloride Monohydrate
• 116797-51-4
• CS-0201576
• MFCD00151030
• A893499
• 96998-61-7
• 2-Amino-3-mercaptopropanoicacidhydrochloridehydrate
• SY078603
• FT-0642336
• WDA99861
• L-CYSTEINE HYDROCHLORIDE HYDRATE USP
• 345909-32-2
• DA-62938
• L-Cysteine hydrochloride hydrate
• DL-Cys HCl hydrate
• CYSTEINE HYDRATE HYDROCHLORIDE
• DB-057819
• DL-Cysteine inverted exclamation mark currencyHCl inverted exclamation mark currencyH
• DB-041338
• 679-594-4
• DL-Cys-OH.HCl.H2O
• 233-698-2
• L-Cysteine hydrochloride monohydrate from non-animal source
• 628-270-0
• FC52432
• DL-Cysteine Hydrochloride

• MDL： MFCD00151030
• Inchi： 1S/C3H7NO2S.ClH.H2O/c4-2(1-7)3(5)6;;/h2,7H,1,4H2,(H,5,6);1H;1H2
• InChI Key： QIJRTFXNRTXDIP-UHFFFAOYSA-N
• SMILES： Cl.SCC(C(=O)O)N.O

Computed Properties

• Exact Mass: 175.00700
• Monoisotopic Mass: 175.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 75.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• Melting Point: 109 °C
• Water Partition Coefficient: almost transparency
• PSA: 111.35000
• LogP: 0.76610
• Solubility: Soluble in water
• Merck: 2781
• Sensitiveness: Sensitive to humidity

DL-Cysteine Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：HA2200000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters